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Compound of Interest

Compound Name: Xenon-131

Cat. No.: B1250047

Xenon-131 as a Neutron Absorber: A
Comparative Analysis

A comprehensive guide for researchers and scientists on the performance of Xenon-131 as a
neutron absorber in nuclear reactors, with a comparative analysis against other common
neutron absorbers. This guide provides quantitative data, experimental context, and visual
representations of key nuclear processes.

Xenon-131 (131Xe), a stable isotope of xenon, plays a role in the neutron economy of nuclear
reactors. While its sibling isotope, Xenon-135, is renowned for its exceptionally high neutron
absorption cross-section, making it a significant reactor poison, 131Xe also interacts with
neutrons and warrants a detailed performance evaluation. This guide provides a comparative
benchmark of 131Xe's neutron absorption capabilities against other critical neutron absorbers,
including Xenon-135, Samarium-149, and Gadolinium, as well as materials commonly used in
control rods.

Comparative Performance of Neutron Absorbers

The efficacy of a neutron absorber is primarily determined by its neutron capture cross-section,
measured in barns (1 barn = 10722 m2). This value represents the effective target area an
atomic nucleus presents for capturing a neutron. The table below summarizes the thermal
neutron capture cross-sections for 131Xe and other notable neutron absorbers.
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Isotope/Material

Thermal Neutron
Capture Cross-
Section (barns)

Natural Abundance
of Absorbing
Isotope (%)

Key Characteristics

Xenon-131 (331Xe)

99.68[1]

21.23[2]

Stable fission product.

Xenon-135 (135Xe)

~2,600,000[3][4][5]

Fission product

Extremely high cross-
section, significant
reactor poison,
radioactive with a 9.1-
hour half-life.[2]

Samarium-149
(1#2Sm)

~42,000[6]

13.82[6]

Stable fission product,
a major reactor

poison.

Gadolinium (Natural)

High (due to 15°Gd
and 157Gd)

Used as a burnable
poison and in control
rods.[7][8][9][10] *>’Gd
has one of the highest
thermal neutron
capture cross-sections

of all stable isotopes.

[7]

Boron-10 (1°B)

~3,840[11]

19.9

Commonly used in
control rods.[11][12]

Cadmium-113 (13Cd)

High

12.22

Used in control rods,
highly energy-
dependent cross-

section.[13]

Hafnium (Natural)

Mediocre (but
consistent across

isotopes)

Used in control rods
due to good
mechanical properties
and consistent
absorption by its

various isotopes.[13]
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As the data indicates, 131Xe possesses a modest neutron capture cross-section compared to
the major neutron poisons like 135Xe and #°Sm. However, its presence as a stable fission
product means it contributes to the overall neutron balance within a reactor over its operational
lifetime.

Production and Decay Pathways

Understanding the formation and decay of xenon isotopes is crucial for reactor physics. 131 Xe is
primarily a direct fission product but can also be formed through the decay of other fission
products. The following diagram illustrates the simplified decay chain leading to the formation
of stable xenon isotopes, including 3tXe.
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Caption: Simplified decay chains for the formation of Xenon-131 and Xenon-135.

Experimental Protocols for Measuring Neutron
Capture Cross-Sections

The determination of neutron capture cross-sections is a fundamental experimental task in
nuclear physics. Several techniques are employed to measure these values with high
precision.

1. Activation Method:

This is a common technique where a sample of the material of interest is irradiated with a
known neutron flux.[14] The neutron capture reactions induce radioactivity in the sample. By

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1250047?utm_src=pdf-body-img
https://www.benchchem.com/product/b1250047?utm_src=pdf-body
https://www.tandfonline.com/doi/full/10.1080/00223131.2021.1908187
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

measuring the activity of the product nuclei, the reaction rate and, consequently, the neutron
capture cross-section can be determined.

Experimental Workflow for Activation Method:

Sample Preparation Irradiation Measurement Data Analysis

Prepare High-Purity Irradiate with Known Measure Induced Calculate Neutron
131Xe Sample Neutron Flux Radioactivity Capture Cross-Section

Click to download full resolution via product page
Caption: Workflow for the activation method to determine neutron capture cross-sections.
2. Time-of-Flight (TOF) Method:

The TOF method is used to measure neutron cross-sections as a function of neutron energy.
[15] A pulsed neutron source is used, and the time it takes for neutrons to travel from the
source to a detector is measured. This time-of-flight is directly related to the neutron's energy.
By placing a sample in the neutron beam, the number of neutrons transmitted and the number
of capture events can be measured as a function of energy.

3. Total Absorption and Moxon-Rae Detectors:

These methods involve the detection of prompt gamma-rays emitted immediately after a
neutron is captured by a nucleus.[16][17] The energy of these gamma-rays is characteristic of
the capturing nucleus. By measuring the gamma-ray spectrum, the neutron capture rate can be
determined.

Conclusion

In summary, while Xenon-131 does not possess the extraordinarily high neutron absorption
cross-section of its isotope Xenon-135, it is a stable fission product that contributes to the
overall neutron economy of a nuclear reactor. Its performance as a neutron absorber is modest
in comparison to primary reactor poisons like 13°Xe and #°Sm, as well as materials specifically
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chosen for control rods and as burnable poisons like Gadolinium and Boron. The accurate
measurement of its neutron capture cross-section, typically through methods like activation and
time-of-flight, is essential for precise reactor modeling and safety analysis. Researchers and
professionals in the nuclear field should consider the cumulative effect of such "minor"
absorbers for a complete understanding of reactor behavior over its lifecycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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